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Compound of Interest

Compound Name: Lithium hydroxide monohydrate

Cat. No.: B072410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of lithium hydroxide monohydrate (LiOH·H₂O), a crucial inorganic compound with

significant applications in various scientific and industrial sectors, including battery technology

and chemical synthesis. This document outlines its molecular weight and density, and provides

standardized experimental protocols for their determination.

Core Physicochemical Data
The essential quantitative properties of lithium hydroxide monohydrate are summarized in

the table below for quick reference.

Property Value Units

Molecular Weight 41.96[1][2] g/mol

Density 1.51[1] g/cm³

Appearance White crystalline solid[1][2] -

CAS Number 1310-66-3[1][2] -
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Accurate determination of the molecular weight and density of LiOH·H₂O is fundamental for its

application in research and development. The following sections detail the methodologies for

these measurements.

Determination of Molecular Weight via Acid-Base
Titration
The molecular weight of lithium hydroxide monohydrate, a strong base, can be accurately

determined by titration with a standardized strong acid, such as hydrochloric acid (HCl). This

method relies on the neutralization reaction between the acid and the base.[3][4]

Methodology:

Preparation of a Standardized HCl Solution: A solution of hydrochloric acid of a known

concentration (e.g., 0.1 M) is prepared and standardized against a primary standard, such as

sodium carbonate.[5]

Preparation of LiOH·H₂O Solution: A precisely weighed sample of LiOH·H₂O (approximately

0.2-0.3 g) is dissolved in a known volume of deionized water (e.g., 50-100 mL) in an

Erlenmeyer flask.[3]

Titration: A few drops of a suitable indicator, such as phenolphthalein, are added to the

LiOH·H₂O solution. The standardized HCl solution is then slowly added from a buret to the

LiOH·H₂O solution with constant stirring until the endpoint is reached, indicated by a

persistent color change.[6]

Calculation: The molecular weight (MW) of LiOH·H₂O is calculated using the following

formula:

MW = (mass of LiOH·H₂O × Molarity of HCl × 1000) / (Volume of HCl in L)

Determination of Density via Pycnometry
The density of a solid can be determined with high precision using a pycnometer, a flask with a

specific, accurately known volume.[2][7]
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Determine the Mass of the Empty Pycnometer: The pycnometer is thoroughly cleaned, dried,

and its mass (m₁) is accurately measured.

Determine the Mass of the Pycnometer with the Solid: A sample of LiOH·H₂O is added to the

pycnometer, and the total mass (m₂) is measured. The mass of the solid is m₂ - m₁.

Determine the Mass of the Pycnometer, Solid, and a Non-reactive Liquid: A liquid in which

LiOH·H₂O is insoluble and of a known density (ρ_liquid), such as toluene or kerosene, is

added to the pycnometer containing the solid until it is full. Any air bubbles are removed, and

the total mass (m₃) is measured.

Determine the Mass of the Pycnometer Filled Only with the Liquid: The pycnometer is

emptied, cleaned, dried, and then filled with the same non-reactive liquid. Its mass (m₄) is

measured.

Calculation: The density of the solid (ρ_solid) is calculated using the following formula:

ρ_solid = ((m₂ - m₁) × ρ_liquid) / (m₄ - m₁ - (m₃ - m₂))

Characterization Workflow
The logical flow for the physicochemical characterization of a solid compound like LiOH·H₂O is

depicted in the following diagram.
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Caption: Workflow for the physicochemical characterization of LiOH·H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

